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In the vast and vibrant world of organic pigments, careful selection is paramount for achieving

desired performance characteristics in various applications, from printing inks and coatings to

plastics. This guide provides a detailed comparison of the monoazo pigment C.I. Pigment Red
9 against a selection of diarylide red pigments. While both classes of pigments offer brilliant red

hues, their underlying chemical structures give rise to significant differences in performance,

particularly in terms of lightfastness, heat stability, and solvent resistance. This document,

tailored for researchers, scientists, and professionals in product development, presents a data-

driven comparison to inform material selection.

It is important to clarify from the outset that C.I. Pigment Red 9 is a monoazo pigment, not a

diarylide pigment. This fundamental structural difference is a key determinant of its

performance profile relative to the diarylide class. Diarylide pigments are characterized by

having two azo groups in their molecular structure.

At a Glance: Chemical Structures
A key differentiator between C.I. Pigment Red 9 and diarylide pigments is their molecular

structure. C.I. Pigment Red 9 is a monoazo pigment, containing a single azo group (-N=N-).

Diarylide pigments, on the other hand, are disazo pigments, containing two azo groups. This

structural difference significantly influences the pigments' properties.
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Figure 1: Classification of C.I. Pigment Red 9 and Diarylide Pigments.

Performance Data Summary
The following tables summarize the key performance indicators for C.I. Pigment Red 9 and a

selection of diarylide red pigments. The data has been compiled from various technical

sources.

Table 1: General and Optical Properties

Pigment C.I. Name C.I. Number
Chemical
Class

Hue

Pigment Red 9 Pigment Red 9 12460 Monoazo Yellowish Red

Pigment Red 21 Pigment Red 21 12300 Monoazo Yellowish Red

Pigment Red 144 Pigment Red 144 20735 Disazo Bluish Red

Pigment Red 166 Pigment Red 166 20730 Disazo Yellowish Red

Table 2: Lightfastness and Heat Stability
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Pigment
Lightfastness (Blue Wool
Scale, 1-8)

Heat Stability (°C)

Pigment Red 9 5-6[1] 160 - 180[1][2]

Pigment Red 21 6-7[3][4] 150 - 160[3][5]

Pigment Red 144 7-8[6] 260 - 300[7][8]

Pigment Red 166 7-8[9] 200 - 300[2][9]

Note: Lightfastness is rated on

the Blue Wool Scale, where 1

is very poor and 8 is excellent.

Heat stability indicates the

maximum temperature the

pigment can withstand for a

short duration without

significant color change.

Table 3: Solvent and Chemical Resistance
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Pigment Water Ethanol Acid Alkali
Bleeding/Mi
gration

Pigment Red

9
4[2] 4[2] 5[1][2] 5[1][2] 4[1]

Pigment Red

21
4[10] 4[10] 4-5[3][4][10] 4-5[3][4][10] 4[3]

Pigment Red

144
4-5[8] - 5[7][8] 5[7][8] 5[7]

Pigment Red

166
5[9] 5 5[9] 5[9] 5

Note:

Resistance is

rated on a

scale of 1 to

5, where 1 is

poor and 5 is

excellent,

based on the

ISO 105-A03

grey scale for

assessing

staining.

Experimental Protocols
The performance data presented in this guide is typically determined using standardized

experimental methodologies. Below are outlines of the key testing protocols.

Lightfastness Testing
Lightfastness is assessed to understand a pigment's resistance to fading upon exposure to

light.
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Lightfastness Testing Workflow (ASTM D4303)

Sample Preparation
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Figure 2: Workflow for Lightfastness Testing.

Protocol based on ASTM D4303:

Specimen Preparation: The pigment is dispersed into a specific binder (e.g., acrylic, oil) and

applied to a substrate.

Exposure: The prepared specimens, along with a set of Blue Wool standards, are exposed to

a controlled light source, typically a xenon arc lamp, which simulates natural sunlight.

Evaluation: The degree of color change in the pigment specimen is compared to the fading

of the Blue Wool standards.

Rating: The lightfastness rating corresponds to the Blue Wool standard that exhibits a similar

degree of fading.

Heat Stability Testing
This test determines the temperature at which a pigment begins to show signs of degradation.

Protocol based on ISO 787-21:

Sample Preparation: The pigment is incorporated into a stoving medium (e.g., a resin

system) at a specified concentration.

Heating: The pigmented medium is applied to a substrate and heated in an oven at

progressively higher temperatures for a defined period.
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Comparison: The color of the heated samples is compared to an unheated control sample

and a sample of a standard pigment with known heat stability.

Determination: The heat stability is reported as the highest temperature at which no

significant color change is observed.

Solvent Resistance (Bleeding) Testing
Solvent resistance, or bleeding, refers to the tendency of a pigment to migrate from a colored

layer into an adjacent material, often a solvent or another coating.

Solvent Resistance (Bleed Test) - ASTM D279 Method A

Pigment is mixed with a
specific solvent (e.g., toluene)

Mixture is agitated and
allowed to stand

The mixture is filtered

The filtrate is observed for
any coloration

Bleeding is rated based on the
intensity of the color

Click to download full resolution via product page

Figure 3: Workflow for Solvent Resistance Testing.
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Protocol based on ASTM D279 (Method A):

Procedure: A specified amount of the dry pigment is placed in a test tube with a specific

solvent.

Agitation and Standing: The tube is shaken and then allowed to stand for a set period.

Observation: The supernatant liquid is then observed for any signs of coloration, indicating

that the pigment has bled into the solvent.

Rating: The degree of bleeding is assessed visually and rated on a scale. For a more

quantitative assessment, the staining of a white substrate in contact with the colored material

can be evaluated against the ISO 105-A03 grey scale, where a rating of 5 indicates no

staining and 1 indicates severe staining.[1][11][12][13][14]

Concluding Remarks
The selection between C.I. Pigment Red 9 and diarylide red pigments is heavily dependent on

the specific requirements of the end application.

C.I. Pigment Red 9, as a monoazo pigment, generally offers moderate lightfastness and heat

stability. Its solvent resistance can be a limiting factor in applications where bleeding and

migration are critical concerns.

Diarylide red pigments, such as Pigment Red 144 and Pigment Red 166, typically exhibit

superior lightfastness and significantly higher heat stability. Their excellent resistance to

solvents and migration makes them suitable for more demanding applications, including

plastics and high-quality industrial coatings.

This guide provides a foundational comparison based on available data. It is always

recommended that researchers and developers conduct their own specific testing within their

unique formulations and application conditions to ensure optimal performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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